Cas no 1437385-02-8 (1-Prop-2-ynyl-3-o-tolyl-urea)
1-Prop-2-ynyl-3-o-tolyl-urea Chemical and Physical Properties
Names and Identifiers
-
- 1-Prop-2-ynyl-3-o-tolyl-urea
- 1-(Prop-2-yn-1-yl)-3-(o-tolyl)urea
- Urea, N-(2-methylphenyl)-N'-2-propyn-1-yl-
-
- Inchi: 1S/C11H12N2O/c1-3-8-12-11(14)13-10-7-5-4-6-9(10)2/h1,4-7H,8H2,2H3,(H2,12,13,14)
- InChI Key: YZZPVWOCFZLLGM-UHFFFAOYSA-N
- SMILES: N(C1=CC=CC=C1C)C(NCC#C)=O
1-Prop-2-ynyl-3-o-tolyl-urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666524-1g |
1-(Prop-2-yn-1-yl)-3-(o-tolyl)urea |
1437385-02-8 | 98% | 1g |
¥7329 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666524-5g |
1-(Prop-2-yn-1-yl)-3-(o-tolyl)urea |
1437385-02-8 | 98% | 5g |
¥16321 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666524-10g |
1-(Prop-2-yn-1-yl)-3-(o-tolyl)urea |
1437385-02-8 | 98% | 10g |
¥26675 | 2023-04-15 | |
| Ambeed | A734155-1g |
1-(Prop-2-yn-1-yl)-3-(o-tolyl)urea |
1437385-02-8 | 97% | 1g |
$470.0 | 2024-08-03 |
1-Prop-2-ynyl-3-o-tolyl-urea Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-Prop-2-ynyl-3-o-tolyl-urea
Professional Introduction to Compound with CAS No. 1437385-02-8 and Product Name: 1-Prop-2-ynyl-3-o-tolyl-urea
The compound with the CAS number 1437385-02-8 and the product name 1-Prop-2-ynyl-3-o-tolyl-urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in drug development and molecular interactions. The presence of a propargyl group and a tolyl moiety in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.
In recent years, the study of 1-prop-2-ynyl-3-o-tolyl-urea has been closely linked to the development of novel therapeutic agents. Its molecular framework, combining a terminal alkyne with an aromatic urea derivative, offers a versatile platform for designing molecules that can interact with biological targets in innovative ways. The alkyne functionality, in particular, has been exploited in various synthetic strategies to facilitate cross-coupling reactions, which are pivotal in constructing complex organic molecules. This feature makes 1-prop-2-ynyl-3-o-tolyl-urea a promising intermediate in the synthesis of more intricate pharmacophores.
One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The urea moiety is well-known for its ability to form hydrogen bonds and engage in favorable interactions with amino acid residues in proteins. This property has been leveraged in the design of enzyme inhibitors, which are critical for treating a wide range of diseases. Furthermore, the tolyl group, derived from toluene, introduces hydrophobicity and rigidity to the molecule, which can enhance binding affinity and selectivity. These characteristics make 1-prop-2-ynyl-3-o-tolyl-urea an attractive scaffold for developing targeted therapies.
Recent studies have also highlighted the compound's utility in materials science. The unique combination of functional groups allows for the creation of polymers and coatings with tailored properties. For instance, the alkyne group can be polymerized via Sonogashira coupling reactions to form conjugated polymers, which have applications in organic electronics and photovoltaic devices. Similarly, the urea and tolyl groups can be used to design surface-modifying agents that improve material stability and biocompatibility.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 1-prop-2-ynyl-3-o-tolyl-urea. Preclinical studies have demonstrated its efficacy in inhibiting certain kinases and proteases, which are overactive in various pathological conditions. By targeting these enzymes, the compound shows promise in treating inflammatory diseases, cancer, and neurological disorders. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) drug development.
The synthesis of 1-prop-2-ynyl-3-o-tolyl-urea involves multi-step organic transformations that highlight modern synthetic methodologies. The propargyl group is typically introduced via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Stille couplings. These reactions allow for precise control over regioselectivity and yield high-quality intermediates essential for further functionalization. The urea formation is achieved through condensation reactions between carbodiimides or isocyanates with appropriate nucleophiles. The final product is often purified using column chromatography or recrystallization techniques to ensure high purity levels suitable for biological testing.
In conclusion, 1-prop-2-ynyl-3-o-tolyl-urea (CAS No. 1437385-02-8) represents a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications, from drug development to advanced materials science. As research continues to uncover new functionalities and interactions associated with this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.
1437385-02-8 (1-Prop-2-ynyl-3-o-tolyl-urea) Related Products
- 847951-00-2(Urea, N-(2-aminoethyl)-N'-(2,6-dimethylphenyl)-, monohydrochloride)
- 149438-14-2(UREA, N,N''-(4-METHYL-1,3-PHENYLENE)BIS[N'-(2-AMINOETHYL)-)
- 100076-53-7(1-(2,5-Dimethylphenyl)-3-isopropylurea)
- 39143-71-0(Urea,N-butyl-N'-(2,6-dimethylphenyl)-)
- 109067-82-5(Urea, N,N''-1,2-ethanediylbis[N'-(2-methylphenyl)-)
- 20922-76-3(Urea,N-(2,6-dimethylphenyl)-N'-(1-methylethyl)-)
- 100076-54-8(Urea, N-(2,4-dimethylphenyl)-N'-(1-methylethyl)-)
- 1094458-56-6(1-(5-amino-2-methylphenyl)-3-ethylurea)
- 13143-12-9(1-Propyl-3-(o-tolyl)urea)
- 110363-51-4